Cas no 681159-28-4 (2-4-(4-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 2-4-(4-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 681159-28-4
• MF: C₂₄H₂₁N₃O₂S
• MW: 415.507444143295
• CID: 6359810
• PubChem ID: 23875227
• Update Time: 2023-12-14

2-4-(4-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• (4-(benzo[d]thiazol-2-yl)piperazin-1-yl)(4-phenoxyphenyl)methanone
• Methanone, [4-(2-benzothiazolyl)-1-piperazinyl](4-phenoxyphenyl)-
• DTXSID701177136
• [4-(2-Benzothiazolyl)-1-piperazinyl](4-phenoxyphenyl)methanone
• 681159-28-4
• AKOS024581179
• [4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-phenoxyphenyl)methanone
• Oprea1_240423
• F0536-0426

• Inchi： 1S/C24H21N3O2S/c28-23(18-10-12-20(13-11-18)29-19-6-2-1-3-7-19)26-14-16-27(17-15-26)24-25-21-8-4-5-9-22(21)30-24/h1-13H,14-17H2
• InChI Key： MVBWODPQEGHGIO-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=CC=CC=C3S2)CC1)(C1=CC=C(OC2=CC=CC=C2)C=C1)=O

Computed Properties

• Exact Mass: 415.13544809g/mol
• Monoisotopic Mass: 415.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 609.6±65.0 °C(Predicted)
• pka: 5.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers